Cas no 1803782-41-3 (3-(Methylthio)-4-(trifluoromethyl)benzonitrile)
1803782-41-3 structure
Product Name:3-(Methylthio)-4-(trifluoromethyl)benzonitrile
CAS No:1803782-41-3
MF:C9H6F3NS
MW:217.210851192474
CID:4820604
Update Time:2023-08-19
3-(Methylthio)-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-2-(trifluoromethyl)thioanisole
- 3-(methylthio)-4-(trifluoromethyl)benzonitrile
- 3-(Methylthio)-4-(trifluoromethyl)benzonitrile
-
- Inchi： 1S/C9H6F3NS/c1-14-8-4-6(5-13)2-3-7(8)9(10,11)12/h2-4H,1H3
- InChI Key： ITGUEPDRZAVEPP-UHFFFAOYSA-N
- SMILES： S(C)C1C=C(C#N)C=CC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 242
- XLogP3: 3
- Topological Polar Surface Area: 49.1
3-(Methylthio)-4-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059000380-250mg |
5-Cyano-2-(trifluoromethyl)thioanisole |
1803782-41-3 | 98% | 250mg |
$799.03 | 2022-04-02 | |
| Alichem | A059000380-500mg |
5-Cyano-2-(trifluoromethyl)thioanisole |
1803782-41-3 | 98% | 500mg |
$1,044.92 | 2022-04-02 | |
| Alichem | A059000380-1g |
5-Cyano-2-(trifluoromethyl)thioanisole |
1803782-41-3 | 98% | 1g |
$1,754.73 | 2022-04-02 |
3-(Methylthio)-4-(trifluoromethyl)benzonitrile Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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